1,1-Dibromo-2-(4-ethylphenyl)ethylene

• Molecular Formula: C10H10Br2
• Molecular Weight: 289.99 g/mol
• IUPAC Name: 1-(2,2-dibromoethenyl)-4-ethylbenzene
• InChI: InChI=1S/C10H10Br2/c1-2-8-3-5-9(6-4-8)7-10(11)12/h3-7H,2H2,1H3
• InChI Key: SZSVMAWQXYGPSK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C=C(Br)Br

Description

1,1-Dibromo-2-(4-ethylphenyl)ethylene is a useful research compound. Its molecular formula is C10H10Br2 and its molecular weight is 289.99 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4.94 g. (0.015 mol.) of carbon tetrabromide, 3.90 g. (0.015 mol.) of triphenylphosphine and 0.975 g. (0.015 g.-atom) of zinc in 25 ml. of carbon tetrachloride is stirred at 25° for 24 hours. A solution of 1.0 g. (7.45 mmol.) of p-ethylbenzaldehyde in 10 ml. of methylene chloride is added and the reaction mixture is stirred an additional 2 hours. Petroleum ether (140 ml.) is added to the mixture, the organic layer is decanted and the residue is extracted with 1:4 methylene chloride-petroleum ether. The combined organic solutions are concentrated under reduced pressure to give 1,1-dibromo-2-(4-ethylphenyl)ethylene.